3-(2-ethoxyphenyl)-5-(5-methyl-1-(m-tolyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-ethoxyphenyl)-5-[5-methyl-1-(3-methylphenyl)triazol-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C20H19N5O2/c1-4-26-17-11-6-5-10-16(17)19-21-20(27-23-19)18-14(3)25(24-22-18)15-9-7-8-13(2)12-15/h5-12H,4H2,1-3H3
• InChI Key: MDLVXRWKLRGRQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)C3=C(N(N=N3)C4=CC=CC(=C4)C)C
• Molecular Formula: C20H19N5O2
• Molecular Weight: 361.4 g/mol

Description

3-(2-ethoxyphenyl)-5-(5-methyl-1-(m-tolyl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C20H19N5O2 and its molecular weight is 361.405. The purity is usually 95%.
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Scientific Research Applications

• Catalysis and Synthesis : This compound and its derivatives have been used in the synthesis of other chemicals, particularly in the context of catalysis. For instance, Bumagin et al. (2018) discussed the use of related 1,2,3-triazoles in catalysis, particularly in C-C cross-coupling reactions under Green Chemistry conditions. These reactions are essential for creating complex organic compounds in a more sustainable and environmentally friendly manner (Bumagin et al., 2018).

• Antimicrobial Activities : Derivatives of 1,2,4-oxadiazoles, including compounds structurally similar to the one , have shown potential in antimicrobial applications. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and found some of them to possess good or moderate activities against various test microorganisms. This suggests potential for use in developing new antimicrobial agents (Bektaş et al., 2007).

• Anticancer Evaluation : Compounds containing the 1,2,4-oxadiazole moiety have also been evaluated for their anticancer properties. Yakantham et al. (2019) synthesized a series of derivatives and tested their efficacy against various human cancer cell lines, demonstrating good to moderate activity. This points to the potential use of such compounds in cancer research and drug development (Yakantham et al., 2019).

• Corrosion Inhibition : The derivatives of 1,3,4-oxadiazoles have been studied for their corrosion inhibition properties, which are important in protecting metals from corrosion. Ammal et al. (2018) researched the ability of these compounds to inhibit corrosion in mild steel, indicating their potential application in industrial settings (Ammal et al., 2018).

• Nematocidal Activities : Liu et al. (2022) investigated novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group for their nematocidal activities. They found that certain compounds exhibited good nematocidal activity against Bursaphelenchus xylophilus, suggesting their use in agricultural pest control (Liu et al., 2022).

• Organic Light-Emitting Diodes (OLEDs) : Oxadiazole-based materials have been utilized in the development of OLEDs. Liu et al. (2015) synthesized a novel alcohol-soluble electron-transporting material with oxadiazole, which was used in solution-processed white OLEDs. This indicates the compound's relevance in advanced electronic and photonic applications (Liu et al., 2015).